5-Chloro-6-(2-methylpropoxy)pyridine-3-carboxylic acid
Description
5-Chloro-6-(2-methylpropoxy)pyridine-3-carboxylic acid, also known as 6-isobutoxynicotinic acid, is a chemical compound with the molecular formula C10H12ClNO3 . It has a molecular weight of 229.66 . This compound is a derivative of pyridinecarboxylic acid, which is a group of organic compounds that are monocarboxylic derivatives of pyridine .
Molecular Structure Analysis
The molecular structure of 5-Chloro-6-(2-methylpropoxy)pyridine-3-carboxylic acid consists of a pyridine ring substituted with a chlorine atom, a carboxylic acid group, and a 2-methylpropoxy group . The exact structure can be found in chemical databases or literature .Scientific Research Applications
Atmospheric Chemistry and Environmental Impact
Research on chlorinated aromatic herbicides, closely related to 5-Chloro-6-(2-methylpropoxy)pyridine-3-carboxylic acid, highlights the atmospheric OH oxidation of chlorinated phenoxy acids and chlorinated pyridine herbicides. These studies show that OH radicals can add to the aromatic rings of herbicides, leading to potentially toxic oxidation products. For instance, the oxidation of triclopyr, a chlorinated pyridine herbicide, produced 3,5,6-trichloro-2-pyridinol, a known endocrine disruptor. These findings underscore the relevance of atmospheric chemistry to the environmental fate of such compounds, including those structurally similar to 5-Chloro-6-(2-methylpropoxy)pyridine-3-carboxylic acid (Murschell & Farmer, 2018).
Synthesis and Chemical Reactivity
The synthesis and reactivity of compounds closely related to 5-Chloro-6-(2-methylpropoxy)pyridine-3-carboxylic acid have been extensively studied. For example, the synthesis of vitamin B6 derivatives, including pyridineacetic and pyridine-propionic acids, demonstrates the chemical versatility and potential pharmaceutical applications of pyridine derivatives. These compounds have shown inter-molecular hydrogen bonding capabilities, suggesting potential for complex formation in biological systems (Tomita, Brooks, & Metzler, 1966). Additionally, the synthesis of pyrazole derivatives of chloropyridinyl compounds, such as 1-(6-chloro-pyridin-2-yl)-5-hydroxy-1H-pyrazole-3-carboxylic acid methyl ester, highlights the compound's utility in generating novel chemical entities with potential biological activity (Shen, Huang, Diao, & Lei, 2012).
properties
IUPAC Name |
5-chloro-6-(2-methylpropoxy)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO3/c1-6(2)5-15-9-8(11)3-7(4-12-9)10(13)14/h3-4,6H,5H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBOXLYUMUCAYRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=C(C=C(C=N1)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-6-(2-methylpropoxy)pyridine-3-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-{[5-(2,4-dichlorophenyl)furan-2-yl]methylidene}-2-thioxodihydropyrimidine-4,6(1H,5H)-dione](/img/structure/B2886650.png)
![N-(4-methoxyphenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)propanamide](/img/structure/B2886655.png)
![N-(4-acetylphenyl)-5-[(phenylthio)methyl]-2-furancarboxamide](/img/structure/B2886662.png)
![2-(2-fluorophenoxy)-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]acetamide](/img/structure/B2886667.png)
![N-(benzo[d]thiazol-6-yl)-5-methylisoxazole-3-carboxamide](/img/structure/B2886670.png)
![N-(4-ethoxyphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide](/img/structure/B2886671.png)
![2-(6-((4-chlorobenzyl)thio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(2,4-dimethylphenyl)acetamide](/img/structure/B2886672.png)
![N-[3-Methoxy-1-(5-methylfuran-2-yl)propyl]prop-2-enamide](/img/structure/B2886673.png)